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Compound of Interest

Compound Name: GNF2133 hydrochloride

Cat. No.: B15581288 Get Quote

For Research Use Only

Overview
GNF2133 is a potent, selective, and orally active inhibitor of Dual-specificity tyrosine-

phosphorylation-regulated kinase 1A (DYRK1A).[1][2][3] Due to its role in cell proliferation and

neurodevelopment, DYRK1A is a target of interest in therapeutic areas such as type 1 diabetes

and certain cancers.[4][5][6] Accurate and consistent preparation of GNF2133 hydrochloride
stock solutions is critical for reliable experimental outcomes in cell-based assays and other

research applications. This document provides a detailed protocol for the preparation, storage,

and handling of GNF2133 hydrochloride stock solutions using dimethyl sulfoxide (DMSO) as

the solvent.

Physicochemical and Handling Properties
All quantitative data regarding GNF2133 and its hydrochloride salt are summarized in the table

below. Researchers should use the molecular weight of the specific form (free base or

hydrochloride salt) they have procured for accurate molarity calculations.
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Property Value Reference / Note

Compound Name GNF2133 Hydrochloride -

Target

Dual-specificity tyrosine-

phosphorylation-regulated

kinase 1A (DYRK1A)

[1][4]

Molecular Formula C₂₄H₃₀N₆O₂ • HCl
Formula for the free base is

C₂₄H₃₀N₆O₂.[4]

Molecular Weight ~470.99 g/mol

Calculated from free base MW

(434.53 g/mol )[4] + HCl (36.46

g/mol ).

Solubility in DMSO ≥ 4 mg/mL

For the free base; warming

and sonication are

recommended to aid

dissolution.[7]

Powder Storage -20°C for up to 3 years [7]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Materials and Equipment
GNF2133 hydrochloride powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath sonicator
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
GNF2133 hydrochloride is intended for research use only. The toxicological properties have

not been fully investigated.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Handle with care.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution. The final concentration can

be adjusted based on experimental needs and the compound's solubility limit.

5.1 Calculation

Determine the required mass: Use the following formula to calculate the mass of GNF2133
hydrochloride needed.

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 470.99 g/mol = 4.71 mg

Determine the required solvent volume: If starting with a pre-weighed amount of compound,

calculate the volume of DMSO needed.

Volume (mL) = Mass (mg) / [Desired Concentration (mM) × Molecular Weight ( g/mol )]
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Example for 5 mg of compound to make a 10 mM stock:

Volume (mL) = 5 mg / (10 mM × 470.99 g/mol ) = 1.062 mL (or 1062 µL)

5.2 Step-by-Step Procedure

Equilibrate: Allow the GNF2133 hydrochloride powder vial to warm to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the calculated amount of GNF2133 hydrochloride powder using

an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolve: Add the calculated volume of DMSO to the vial containing the compound.

Mix: Close the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a

water bath for 5-10 minutes or gently warm it to 37-60°C.[7] Visually inspect for complete

dissolution before proceeding.

Aliquot: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in light-protected cryogenic vials.

Store: Store the aliquots at -80°C for long-term storage (up to 6 months).[2]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the GNF2133 hydrochloride
stock solution.
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Caption: Workflow for GNF2133 hydrochloride stock solution preparation.

Simplified DYRK1A Signaling
GNF2133 acts by inhibiting the kinase activity of DYRK1A. DYRK1A is a pleiotropic enzyme

that phosphorylates numerous substrates to regulate key cellular processes like cell cycle

progression and gene transcription.[6][8]
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Caption: Inhibition of DYRK1A signaling by GNF2133.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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